3-{3-[1-(dimethylamino)ethyl]phenyl}-N,N-dimethyl-1H-1,2,4-triazol-5-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-{3-[1-(dimethylamino)ethyl]phenyl}-N,N-dimethyl-1H-1,2,4-triazol-5-amine, commonly known as DMAT, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. DMAT is a triazole derivative that has been found to exhibit several biochemical and physiological effects, making it a valuable tool for various laboratory experiments.
Mechanism of Action
DMAT has been found to bind to the ATP-binding site of PKR, EIF2AK2, and PKR, thereby inhibiting their activity. This binding leads to the stabilization of the inactive conformation of these enzymes, preventing their activation and subsequent downstream signaling.
Biochemical and Physiological Effects
DMAT has been found to exhibit several biochemical and physiological effects, including the inhibition of viral replication, induction of apoptosis, and modulation of the immune response. DMAT has also been found to exhibit anti-inflammatory effects, making it a potential therapeutic agent for various inflammatory diseases.
Advantages and Limitations for Lab Experiments
DMAT has several advantages for laboratory experiments, including its selectivity towards specific enzymes and its ability to inhibit their activity. However, the use of DMAT can also have limitations, including potential off-target effects and the need for careful optimization of experimental conditions.
Future Directions
Several future directions for DMAT research include its potential applications in the development of therapeutic agents for various diseases, including cancer, viral infections, and inflammatory disorders. DMAT can also be used as a tool for the study of various cellular processes, including protein synthesis and the immune response. Further research is needed to fully understand the potential applications of DMAT in scientific research and its limitations.
Synthesis Methods
DMAT can be synthesized through a multi-step process that involves the reaction of 1-(dimethylamino)ethylamine with 3-bromoaniline, followed by the reaction of the resulting intermediate with sodium azide and a reducing agent. The final product is obtained through a cyclization reaction.
Scientific Research Applications
DMAT has been extensively studied for its potential applications in scientific research. It has been found to exhibit inhibitory effects on several enzymes, including protein kinase R (PKR), eukaryotic translation initiation factor 2-alpha kinase 2 (EIF2AK2), and RNA-dependent protein kinase (PKR). These enzymes play crucial roles in various cellular processes, and their inhibition by DMAT can provide valuable insights into their functions.
properties
IUPAC Name |
5-[3-[1-(dimethylamino)ethyl]phenyl]-N,N-dimethyl-1H-1,2,4-triazol-3-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21N5/c1-10(18(2)3)11-7-6-8-12(9-11)13-15-14(17-16-13)19(4)5/h6-10H,1-5H3,(H,15,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NORGGVSQOOCBOV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC(=C1)C2=NC(=NN2)N(C)C)N(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21N5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-[3-[1-(dimethylamino)ethyl]phenyl]-N,N-dimethyl-1H-1,2,4-triazol-3-amine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.